1,4-Dibutoxybenzene

Specification

• CAS No.: 104-36-9
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 1,4-dibutoxybenzene
• Standard InChI: InChI=1S/C14H22O2/c1-3-5-11-15-13-7-9-14(10-8-13)16-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• Standard InChI Key: ZROGCHDPRZRKTI-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)OCCCC
• Canonical SMILES: CCCCOC1=CC=C(C=C1)OCCCC
• Melting Point: 45.5 °C

Introduction

Synthesis

1,4-Dibutoxybenzene can be synthesized through the etherification of hydroquinone. The process typically involves reacting hydroquinone with butyl bromide in the presence of a strong base such as potassium carbonate or sodium hydroxide. This reaction proceeds via nucleophilic substitution, where the hydroxyl groups on hydroquinone are replaced by butoxy groups.

Reaction Scheme:
$C_6H_4(OH)_2 + 2C_4H_9Br \rightarrow C_6H_4(OC_4H_9)_2 + 2HBr$

Applications

1,4-Dibutoxybenzene has limited but specific applications in chemical synthesis and industry:

• Intermediate in Organic Synthesis: It serves as a precursor for the production of more complex organic compounds.

• Polymer Industry: Used as a monomer or additive in the synthesis of specialty polymers.

• Material Science: Incorporated into materials requiring specific aromatic ether functionalities.

• Research Applications: Studied for its chemical reactivity and role in synthesizing other aromatic derivatives.

Toxicity and Safety

While detailed toxicological data specific to 1,4-Dibutoxybenzene is limited, general precautions for handling aromatic ethers should be followed:

• Inhalation: May cause respiratory irritation.

• Skin Contact: Prolonged exposure may result in irritation.

• Environmental Impact: Likely to have low water solubility, suggesting potential persistence in aquatic environments.

Safety Measures:

• Use personal protective equipment (PPE) such as gloves and safety goggles.

• Handle in a well-ventilated area or under a fume hood.

• Dispose of according to local environmental regulations.

Research Insights

Recent studies have explored derivatives of compounds similar to 1,4-Dibutoxybenzene for their biological activities, including antioxidant properties and potential pharmaceutical applications. While no specific biological activity has been reported for this compound, its structural analogs have shown promise in medicinal chemistry.